N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide

• IUPAC Name: N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide
• InChI: InChI=1S/C13H20N2O2S/c1-10-2-3-12(18-10)8-15-13(16)9-17-11-4-6-14-7-5-11/h2-3,11,14H,4-9H2,1H3,(H,15,16)
• InChI Key: YKYDVGITMQEHPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNC(=O)COC2CCNCC2
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide, also known as MTAPA, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide's mechanism of action involves binding to the sigma-1 receptor, resulting in the modulation of various cellular signaling pathways. This modulation leads to changes in neuronal function, including the regulation of calcium ion channels and the release of neurotransmitters. Additionally, N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been shown to have anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been shown to have a variety of biochemical and physiological effects, including the modulation of calcium ion channels, the release of neurotransmitters, and the regulation of inflammatory responses. Additionally, N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been shown to have neuroprotective effects, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the physiological and pharmacological effects of this receptor. Additionally, N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been shown to have low toxicity and good stability, making it suitable for use in in vitro and in vivo experiments. However, one limitation of using N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide is that it is a relatively new compound, and its full range of effects and potential applications are not yet fully understood.

Future Directions

There are many potential future directions for research involving N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide. One area of focus could be the development of N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide-based therapeutic agents for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could be conducted to investigate the full range of effects of N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide on cellular signaling pathways and neurotransmitter release. Finally, research could be conducted to optimize the synthesis of N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide and to develop new analogs with improved pharmacological properties.

Synthesis Methods

N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide can be synthesized using a multi-step process that involves the reaction of 2-piperidin-4-yloxyacetic acid with 5-methylthiophene-2-carboxylic acid, followed by a series of chemical reactions that result in the final product. The synthesis of N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been optimized to ensure high yield and purity, making it suitable for use in scientific research.

Scientific Research Applications

N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and drug discovery. In particular, N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has been shown to have a high affinity for the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception, memory, and mood regulation. N-[(5-methylthiophen-2-yl)methyl]-2-piperidin-4-yloxyacetamide has also been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.